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Compound of Interest

Compound Name: cis-3-Hexene

Cat. No.: B1361246 Get Quote

This document provides essential safety, handling, and disposal protocols for cis-3-Hexene,

tailored for laboratory and research professionals. Adherence to these guidelines is critical for

ensuring personnel safety and regulatory compliance when working with this highly flammable

and hazardous chemical.

Hazard Identification and Chemical Properties
cis-3-Hexene is a highly flammable liquid and vapor that poses a significant aspiration hazard

and can cause serious eye irritation.[1][2][3] Understanding its properties is the first step toward

safe handling.

Table 1: Physical and Chemical Properties of cis-3-Hexene
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Property Value

CAS Number 7642-09-3[1]

Molecular Formula C₆H₁₂[4]

Molecular Weight 84.16 g/mol [4]

Appearance Colorless to light yellow liquid[2][3]

Boiling Point 66-68 °C[4]

Density 0.681 g/mL at 20 °C

Flash Point -25 °C (-13 °F)[4][5]

| Vapor Pressure | Vapors may form explosive mixtures with air[1][6] |

Table 2: GHS Hazard Classification for cis-3-Hexene

Hazard Class Category Signal Word Hazard Statement

Flammable Liquids Category 2 Danger
H225: Highly
flammable liquid
and vapor[2]

Aspiration Hazard Category 1 Danger

H304: May be fatal if

swallowed and enters

airways[1][2]

| Serious Eye Damage/Eye Irritation | Category 2 | Warning | H319: Causes serious eye

irritation[2] |

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following table outlines the

minimum required equipment when handling cis-3-Hexene.

Table 3: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale & Citation

Eye/Face Protection

Chemical safety goggles
with side-shields or a face
shield.[7]

Protects against splashes
and vapors that cause
serious eye irritation. Must
conform to OSHA 29 CFR
1910.133 or European
Standard EN166.[1]

Skin Protection

Flame-retardant, impervious

clothing and appropriate

protective gloves (e.g., Nitrile

rubber).[1][7]

Prevents skin contact.

Contaminated clothing should

be removed immediately.[6]

| Respiratory Protection | A NIOSH/MSHA or European Standard EN 149 approved respirator is

required if exposure limits are exceeded or if ventilation is inadequate. A type ABEK (EN14387)

respirator filter is recommended.[1] | Protects against inhalation of vapors, which can cause

respiratory tract irritation.[5] |

Operational Plan: Handling and Storage
Safe handling and storage practices are essential to prevent fires, explosions, and exposure.

Step-by-Step Handling Protocol
Ventilation: Always handle cis-3-Hexene in a well-ventilated area, preferably inside a

certified chemical fume hood to keep airborne concentrations low.[5][7][8]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,

open flames, and hot surfaces.[1][6][9] Implement a strict "No Smoking" policy in the

handling area.[6][9]

Static Discharge: Ground and bond all containers and receiving equipment to prevent fires

caused by static electricity discharge.[1][6][7][9]

Equipment: Use only non-sparking tools and explosion-proof electrical, ventilating, and

lighting equipment.[1][7][8][9]
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Personal Hygiene: Avoid contact with skin and eyes.[7][8] Do not eat, drink, or smoke when

using this product. Wash hands thoroughly after handling.[6][10][11]

Container Handling: Keep containers tightly closed when not in use.[1][6][9] Containers may

contain explosive vapors even when empty; do not cut, drill, grind, or weld on or near them.

[10]

Storage Protocol
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][8][9][12]

The storage area should be designated for flammable liquids.[10]

Keep away from incompatible materials such as oxidizing agents and acids.[4][5]

Protect containers from physical damage and check regularly for leaks.[10]

Emergency Procedures
Immediate and appropriate action is critical in the event of exposure or a spill.

First Aid Measures
Table 4: First Aid for cis-3-Hexene Exposure
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Exposure Route First Aid Action

Ingestion

Do NOT induce vomiting.[1] Call a
physician or poison control center
immediately.[1] If vomiting occurs, lean
the victim forward to prevent aspiration
into the lungs.[10]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, give artificial respiration. Seek

medical attention.[1][5][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes.[5][8] Remove all contaminated

clothing and shoes.[5][10]

| Eye Contact | Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[5][6] Remove contact lenses if present and easy to do. Continue rinsing and get

medical attention.[6][9] |

Spill Response Plan
In the event of a spill, follow a structured response to ensure safety and minimize

environmental contamination.

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][8]

[12]

Ventilate: Ensure the area is well-ventilated.

Evacuate: Keep unnecessary personnel away from the spill area.[12]

Containment: Prevent the spill from entering sewers or drains.[5][10]

Absorption: Absorb the spill with an inert, non-combustible material such as dry earth, sand,

or vermiculite.[5][8][10]
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Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, labeled, and closed container for disposal.[1][8][10]

Immediate Actions Containment & Cleanup Post-Cleanup
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for Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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